Cas no 2287298-03-5 (Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate)

• Product Name: Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate
• CAS No: 2287298-03-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6598052
• PubChem ID: 137942821
• Update Time: 2025-10-08

Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2287298-03-5
• EN300-6748021
• Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate
• tert-butyl 2-{8-oxa-5-azaspiro[3.5]nonan-7-yl}acetate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)7-10-8-14-13(9-16-10)5-4-6-13/h10,14H,4-9H2,1-3H3
• InChI Key： QFFYGKOSLUFIIC-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC(C)(C)C)CNC2(C1)CCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate

Introduction to Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate (CAS No. 2287298-03-5)

Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate (CAS No. 2287298-03-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework, particularly the 8-oxa-5-azaspiro[3.5]nonan moiety, confers a high degree of conformational rigidity and stability, making it an attractive scaffold for the design of bioactive molecules.

The tert-butyl group in Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate serves as a bulky protecting group, enhancing the compound's stability and solubility properties. This feature is crucial in pharmaceutical applications where the compound needs to maintain its integrity during synthesis, purification, and formulation processes. The acetate functionality at the C2 position further contributes to the compound's reactivity and functional versatility, allowing for a wide range of chemical modifications and derivatizations.

Recent studies have highlighted the potential of Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The spirocyclic structure is believed to play a key role in modulating inflammatory pathways by interacting with specific protein targets involved in the inflammatory response.

In addition to its anti-inflammatory activity, Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate has also been investigated for its potential neuroprotective effects. A study published in *Neuropharmacology* demonstrated that this compound can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and neuroinflammation, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic properties of Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy and safety. The tert-butyl group enhances lipophilicity, facilitating better membrane permeability and oral bioavailability. Moreover, the spirocyclic structure provides metabolic stability, reducing the risk of rapid degradation and increasing the compound's half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate has a favorable safety profile, paving the way for further clinical development.

In conclusion, Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-y l)acetate (CAS No. 2287298 -03 -5) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further drug development efforts in various disease areas. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.